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Compound of Interest

Compound Name: boron;chromium

CAS No.: 12006-79-0

Cat. No.: B1582532 Get Quote

Welcome, Researcher. You are accessing the technical repository for Chromium Boride (Cr-B,

CrB₂, Cr₂B) coating systems. This guide is designed for material scientists, process engineers,

and pharmaceutical tooling specialists dealing with the failure analysis of hard coatings.

As your Senior Application Scientist, I have structured this guide to move beyond basic

definitions. We will dissect the causality of failure—why your coating peels, pits, or loses mass

at high temperatures—and provide self-validating protocols to fix it.

Module 1: High-Temperature Oxidation Behavior
The "Boric Oxide Volatility" Trap

The primary failure mode for Cr-B coatings above 1000°C is not the lack of oxide formation, but

the evaporation of one of its protective scales.

The Mechanism
Upon heating, CrB₂ oxidizes to form Chromium Oxide (Cr₂O₃) and Boron Oxide (B₂O₃).

< 1000°C: B₂O₃ forms a glassy, viscous sealant that fills pores in the Cr₂O₃ skeleton,

blocking oxygen diffusion. This is the "self-healing" regime.

> 1000°C: B₂O₃ becomes volatile.[1] It evaporates, leaving behind a porous Cr₂O₃ skeleton.

Oxygen rushes through these voids, attacking the substrate or causing rapid "breakaway"
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oxidation [1, 2].

Visualization: The Oxidation Pathway
The following diagram illustrates the critical transition from protective sealing to catastrophic

evaporation.
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Figure 1: The divergent oxidation behavior of CrB₂ based on the volatility threshold of B₂O₃.

Troubleshooting Guide: Oxidation Failures
Symptom Root Cause Analysis Corrective Action

Mass Loss > 1000°C
B₂O₃ evaporation is outpacing

oxide growth.

Doping: Introduce Si or Al. Si

forms SiO₂, which reacts with

B₂O₃ to form borosilicate glass

(higher viscosity, lower

volatility) [3].

Spallation on Cooling
CTE Mismatch. CrB₂ (~10

µm/m·K) vs. Substrate.[2]

Interlayering: Apply a ductile

metallic Cr interlayer to absorb

residual stress during thermal

cycling [4].

"Pest" Oxidation

Low-temp (600-800°C)

disintegration due to volume

expansion of oxides at grain

boundaries.

Densification: Increase PVD

bias voltage or Thermal Spray

velocity to reduce grain

boundary volume fraction.

Module 2: Aqueous Corrosion & Pharmaceutical
Tooling
The "Pinhole" & Galvanic Effect

For our audience in Drug Development, Cr-B coatings are often used on tablet compression

tooling to prevent sticking. However, aggressive cleaning agents (alkaline washes) or saline

environments can cause failure.

Crucial Insight: CrB₂ is chemically inert.[2] If you see rust, it is not the coating corroding; it is

the substrate corroding underneath the coating through microscopic defects (pinholes). This is

galvanic corrosion, where the noble ceramic coating drives the rapid oxidation of the steel

substrate.

Visualization: The Pitting Mechanism
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Figure 2: Galvanic corrosion mechanism driven by coating defects (pinholes).

Troubleshooting Guide: Corrosion & Sticking
Issue (User Report) Technical Diagnosis Solution Protocol

Rust spots after cleaning

Pinhole Corrosion: Cleaning

solution penetrated coating

defects.

Sealing: Use atomic layer

deposition (ALD) sealing or

high-power impulse magnetron

sputtering (HiPIMS) for higher

density [5].

Tablet sticking (Picking)

Surface Energy Mismatch:

Coating roughness is too high,

or chemical affinity to drug

binder.

Polishing: Post-coat polish to

Ra < 0.05 µm. CrB₂ is hard but

can be polished with diamond

paste.

Delamination in Saline
Osmotic Blistering: Soluble

salts trapped at the interface.

Cleaning: Implement stricter

substrate plasma etching in-

vacuo before deposition to

remove surface salts/oxides.

Module 3: Validated Experimental Protocols
Do not rely on generic testing. Use these specific parameters to validate Cr-B performance.

Protocol A: High-Temp Oxidation Kinetics (TGA)
Purpose: Determine the parabolic rate constant (

) and volatilization onset.
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Sample Prep: Polish coated coupon to mirror finish (remove surface roughness effects).

Equipment: Thermogravimetric Analyzer (TGA) with sensitivity < 1 µg.

Cycle:

Ramp: 10°C/min to Target T (e.g., 800°C, 1000°C, 1200°C).

Isotherm: Hold for 100 hours (Short tests miss the breakaway transition).

Atmosphere: Synthetic Air (Flow 50 mL/min).

Data Analysis: Plot

vs. Time.

Linear slope = Parabolic protection (

).

Negative slope = Volatilization dominance.

Protocol B: Potentiodynamic Polarization (Corrosion)
Purpose: Quantify porosity and passivation capability.

Electrolyte: 3.5% wt. NaCl (Standard Marine) or 0.1M HCl (Simulated Gastric/Cleaning).

Setup: Three-electrode cell (WE: CrB Coated, CE: Platinum, RE: Ag/AgCl).

OCP: Monitor Open Circuit Potential for 1 hour until stable.

Scan: -0.5V to +1.5V vs. OCP. Scan rate: 1 mV/s (Slow scan required for ceramics to detect

metastable pitting).

Pass/Fail Criteria:

should shift positive relative to substrate.
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should be <

A/cm² for a "dense" coating.

Frequently Asked Questions (FAQ)
Q: Why choose CrB₂ over TiN for pharmaceutical tooling? A: CrB₂ offers superior chemical

inertness against sticking. TiN can chemically interact with certain amines in drug formulations.

CrB₂'s ceramic nature reduces this adhesive wear (galling) risk.

Q: My coating looks intact but the substrate is corroding. Why? A: You have "through-thickness

porosity." Even if the coating is hard, if it has 1% porosity, the electrolyte creates a galvanic cell.

The large surface area of the CrB₂ (Cathode) drives intense corrosion at the tiny pinhole

(Anode). You must optimize the deposition density (e.g., increase bias voltage during

sputtering).

Q: Can I use CrB coatings above 1200°C? A: Only if modified. Pure CrB₂ fails due to B₂O₃ loss.

You must use a Cr-B-Si or Cr-B-Si-Al composite. The Silicon forms a borosilicate glass that

remains stable up to ~1300°C [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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